Cas no 246877-31-6 (3-Amino-5-fluoro-2-methylbenzoic acid)

• Product Name: 3-Amino-5-fluoro-2-methylbenzoic acid
• CAS No: 246877-31-6
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 1094611
• PubChem ID: 44203027
• Update Time: 2025-09-27

3-Amino-5-fluoro-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-fluoro-2-methylbenzoic acid
• LogP
• 3-Amino-5-fluoro-2-methylbenzoicacid
• 246877-31-6
• EN300-150499
• G47008
• CS-0370488
• AKOS012347335
• ZSBQKZLGNITGFO-UHFFFAOYSA-N
• SCHEMBL3412582
• Benzoic acid, 3-amino-5-fluoro-2-methyl-

• Inchi： 1S/C8H8FNO2/c1-4-6(8(11)12)2-5(9)3-7(4)10/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： ZSBQKZLGNITGFO-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C)=C(C(=O)O)C=1)N

Computed Properties

• Exact Mass: 169.05394
• Monoisotopic Mass: 169.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32